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Compound of Interest

Compound Name: Ortho-fluoro 4-ANBP

Cat. No.: B2914974

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed procedures for the safe handling and storage of
Ortho-fluoro 4-ANBP (N-(2-fluorophenyl)-1-(phenylmethyl)-4-piperidinamine), an analytical
reference standard and intermediate in the synthesis of certain opioids.[1][2] Adherence to

these guidelines is crucial to ensure the integrity of the compound and the safety of laboratory
personnel.

Chemical and Physical Properties

Ortho-fluoro 4-ANBP is a crystalline solid with the following properties:
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Property Value Reference
CAS Number 416876-71-6 [1]
Molecular Formula CisH21FN2 [1]
Formula Weight 284.4 g/mol [1]
Purity >98% [1]
Formulation A crystalline solid [1]
DMF: 25 mg/ml; DMSO: 50
Solubility mg/ml; Ethanol: 200 mg/ml; o

Ethanol:PBS (pH 7.2) (1:3):
0.25 mg/ml

Storage Procedures

Proper storage is essential to maintain the stability and integrity of Ortho-fluoro 4-ANBP.

o Storage Temperature: The recommended storage temperature is -20°C.[3][4]

o Stability: When stored at the recommended temperature, the compound is stable for at least

5 years.[1][3][5]

o Storage Container: Store in the original, tightly sealed container to prevent contamination

and degradation.

o Storage Location: Keep in a designated, controlled-access cold storage unit (e.g., a

laboratory-grade freezer).

Handling Protocols

Due to its classification as an analytical reference standard and its structural similarity to

opioids, Ortho-fluoro 4-ANBP should be handled with care in a controlled laboratory

environment.[1]

3.1. Personal Protective Equipment (PPE)
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All personnel handling Ortho-fluoro 4-ANBP must wear the following PPE:

e Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory.

o Eye Protection: Safety glasses or goggles to protect from accidental splashes.
o Lab Coat: A standard laboratory coat to protect clothing and skin.

3.2. Engineering Controls

« Ventilation: Handle the compound in a well-ventilated area. For procedures that may
generate dust or aerosols, a chemical fume hood is recommended.

3.3. Handling Procedure

o Preparation: Before handling, ensure all necessary PPE is donned and the work area is
clean and uncluttered.

e Weighing: If weighing the solid form, perform this task in a chemical fume hood or a balance
enclosure to minimize inhalation risk.

e Solution Preparation: When preparing solutions, add the solvent to the solid slowly to avoid
splashing. Use appropriate volumetric glassware for accurate measurements. The
compound is soluble in DMF, DMSO, and ethanol.[1]

o Spill Management: In case of a spill, isolate the area. For small spills, absorb the material
with an inert absorbent (e.g., vermiculite, sand) and place it in a sealed container for
disposal. For larger spills, follow institutional emergency procedures.

o Decontamination: Clean the work area and any contaminated equipment with an appropriate
solvent (e.g., ethanol) followed by soap and water.

3.4. Disposal

Dispose of waste material in accordance with local, state, and federal regulations for chemical
waste. Do not dispose of down the drain.
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Experimental Workflow: Safe Handling and Storage

The following diagram illustrates the key steps for the safe handling and storage of Ortho-
fluoro 4-ANBP.
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Receiving and Storage

Receive Shipment
[ Inspect Container for Damage ]

[Store at -20°C in a Secure Locationj

Handling and Hxperimentation

'

Prepare Well-Ventilated Work Area

'

Weigh Compound in Fume Hood

Prepare Solution
[ Conduct Experiment ]

Post-Experiment

Decontaminate Work Area and Equipment

[ ] [Return Unused Compound to -20°C Storage]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. caymanchem.com [caymanchem.com]

2. medchemexpress.com [medchemexpress.com]
e 3. caymanchem.com [caymanchem.com]

4. caymanchem.com [caymanchem.com]

5. caymanchem.com [caymanchem.com]

« To cite this document: BenchChem. [Application Notes and Protocols for Ortho-fluoro 4-
ANBP]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2914974#handling-and-storage-procedures-for-
ortho-fluoro-4-anbp]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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